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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312

Essential Safety and Handling Guide for 2-
(Methylthio)ethanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Methylthio)ethanol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.
Chemical Profile and Hazards

2-(Methylthio)ethanol is a combustible liquid with a characteristic strong, unpleasant stench.
[1][2][3] While it is not classified as a dangerous substance according to GHS, it may be
harmful if inhaled, swallowed, or absorbed through the skin and can cause irritation to the skin,
eyes, and respiratory tract.[1] The full toxicological properties of this chemical have not been

thoroughly investigated.[1][2]
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Property

Value

CAS Number

5271-38-5[2][4]

Molecular Formula

C3H8OS[4][5]

Molecular Weight 92.16 g/mol [4][6]

Appearance Clear colorless to pale yellow liquid[7]
Boiling Point 169-171 °C[1][4]

Flash Point 70 °C (158 °F) - closed cup[4][8]
Density 1.06 g/mL at 25 °C[4]

Hazard ldentification

Hazard Description
- Combustible liquid.[2][3] Keep away from heat,
Flammability
sparks, and open flames.[2][3]
) May be harmful if inhaled and may cause
Inhalation

respiratory tract irritation.[1]

Skin Contact

May be harmful if absorbed through the skin and

may cause skin irritation.[1]

Eye Contact

May cause eye irritation.[1]

Ingestion

May be harmful if swallowed.[1]

Other Hazards

Strong stench.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific laboratory procedure
should be conducted to determine the appropriate level of PPE. The following table
summarizes the recommended PPE for handling 2-(Methylthio)ethanol.
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Protection Type Specification Standard

Safety glasses with side-
EN166 (EU) or OSHA 29 CFR

Eye Protection shields or chemical safety
1910.133 (US)[1][2]

goggles.

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene).

Hand Protection EN 374 (EU)[1][5]
Inspect gloves before use.[1]

[5]

Select based on the
] Impervious clothing, long- concentration and amount of
Body Protection -
sleeved lab coat. the substance at the specific

workplace.[1]

For large scale use,

emergency situations, or

where ventilation is

) ) inadequate, a full-face
Respiratory Protection ) ) ) NIOSH (US) or CEN (EU)[1]

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is recommended.[1]

Operational Plan: Safe Handling and Disposal

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure an eyewash station and safety shower are readily accessible.

2. Safe Handling Procedures:

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[1]
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» Keep the container tightly closed when not in use.[1][2]

o Keep away from sources of ignition such as heat, sparks, and open flames.[1][2][3]

e Use non-sparking tools.

» Practice good industrial hygiene: wash hands thoroughly after handling and before breaks.[1]
3. Storage:

» Store in a cool, dry, and well-ventilated place.[1][2]

o Store away from incompatible materials such as strong acids and oxidizing agents.[2][3]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

4. Spill Response:

In the event of a spill, follow the established emergency protocol. The general workflow for
responding to a 2-(Methylthio)ethanol spill is outlined below.
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Workflow for 2-(Methylthio)ethanol Spill Response

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources & Ventilate Area

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area Label Waste Container as Hazardous

Dispose of Waste Through Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-(Methylthio)ethanol.
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5. Disposal Plan:

Dispose of 2-(Methylthio)ethanol and any contaminated materials as hazardous waste.[10]

Do not dispose of down the drain.[1]

Contact a licensed professional waste disposal service for proper disposal.[1] This substance
may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be disposed of as unused product.[1]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[2]

Immediately wash off with soap and plenty of

Skin Contact water. Consult a physician if irritation persists.[1]

[2]

Rinse immediately with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Get

medical attention.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][2]

Always have the Safety Data Sheet (SDS) available when seeking medical advice.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.benchchem.com/product/b031312?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. filel.lookchem.com [filel.lookchem.com]

» 2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

o 4.2-(FAMRE)ZEZ 99% | Sigma-Aldrich [sigmaaldrich.com]

» 5. fishersci.co.uk [fishersci.co.uk]

e 6. 2-(Methylthio)ethanol | C3H8OS | CID 78925 - PubChem [pubchem.ncbi.nim.nih.gov]
e 7. 2-(Methylthio)ethanol, 99% 100 g | Buy Online | Thermo Scientific Chemicals |

thermofisher.com [thermofisher.com]
e 8. 2-(methyl thio) ethanol, 5271-38-5 [thegoodscentscompany.com]
e 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 10. WERCS Studio - Application Error [assets.thermofisher.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Methylthio)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031312#personal-protective-equipment-for-handling-
2-methylthio-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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